6-Chloro-3-[5-[3-(trifluoromethyl)anilino]-1,3,4-thiadiazol-2-yl]chromen-2-one

• IUPAC Name: 6-chloro-3-[5-[3-(trifluoromethyl)anilino]-1,3,4-thiadiazol-2-yl]chromen-2-one
• InChI: InChI=1S/C18H9ClF3N3O2S/c19-11-4-5-14-9(6-11)7-13(16(26)27-14)15-24-25-17(28-15)23-12-3-1-2-10(8-12)18(20,21)22/h1-8H,(H,23,25)
• InChI Key: VVHLSKPONYMUNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NN=C(S2)C3=CC4=C(C=CC(=C4)Cl)OC3=O)C(F)(F)F
• Molecular Formula: C18H9ClF3N3O2S
• Molecular Weight: 423.8 g/mol
• CAS No.: 330157-40-9

Description

Synthesis Analysis

While there is no direct information available on the synthesis of this specific compound, we can infer from related compounds that it might involve the use of trifluoromethyl groups and coumarin derivatives. Trifluoromethylpyridine and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. Coumarins are common host heterocyclic systems and their derivatives are pivotal components of many natural products and pharmaceuticals.

Scientific Research Applications

Synthesis and Structural Characterization

• A new chromene containing 1,3,4-thiadiazole and trifluoromethyl groups was synthesized, with its structure characterized by various spectroscopic methods, highlighting the synthetic accessibility of these compounds (Wang et al., 2014).
• An efficient synthetic strategy developed for 3-((trifluoromethyl)thio)-4H-chromen-4-one demonstrates the versatility in functionalizing the chromen-2-one core, enabling the generation of electrophilic trifluoromethylthio species in situ (Xiang & Yang, 2014).
• The molecular and supramolecular structures of 3-methyl-1-phenyl-1H-chromeno[4,3-c]pyrazol-4-ones were reported, obtained via oxidative cyclization, demonstrating the compound's potential for forming diverse molecular architectures (Padilla-Martínez et al., 2011).

Biological Evaluation and Potential Applications

• (E)-3-(2-((5-(benzylideneamino)-1,3,4-thiadiazol-2-yl)thio) acetyl)-2H-chromen-2-one derivatives synthesized via a one-pot multicomponent reaction were screened for antimicrobial activity, showcasing the biological relevance of these compounds (Merugu et al., 2020).
• A facile green protocol for synthesizing novel derivatives was reported, indicating the potential for environmentally friendly approaches in developing compounds with enhanced biological activity (Nikalje et al., 2017).
• Novel 5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyrano[2,3-c]pyrazoles and 6-(thiophene-2-carbonyl)-7-(trifluoromethyl)pyrano[2,3-d]pyrimidines bearing chromone ring were synthesized, with some compounds exhibiting excellent anticancer activity, emphasizing the therapeutic potential of such derivatives (Ali et al., 2021).